2-[1-[(3,4-Dichlorophenyl)methyl]azetidin-3-yl]triazole

• IUPAC Name: 2-[1-[(3,4-dichlorophenyl)methyl]azetidin-3-yl]triazole
• InChI: InChI=1S/C12H12Cl2N4/c13-11-2-1-9(5-12(11)14)6-17-7-10(8-17)18-15-3-4-16-18/h1-5,10H,6-8H2
• InChI Key: CZELULZEPBDBQO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=C(C=C2)Cl)Cl)N3N=CC=N3
• Molecular Formula: C12H12Cl2N4
• Molecular Weight: 283.15 g/mol

Description

The compound “2-[1-[(3,4-Dichlorophenyl)methyl]azetidin-3-yl]triazole” is a complex organic molecule that contains an azetidine ring, a triazole ring, and a dichlorophenyl group. Azetidine is a saturated heterocyclic compound containing a nitrogen atom. Triazole is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The dichlorophenyl group is a phenyl group substituted with two chlorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the azetidine and triazole rings in separate steps, followed by their connection via a suitable linker. The dichlorophenyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azetidine and triazole rings, along with the dichlorophenyl group. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the azetidine and triazole rings, as well as the dichlorophenyl group. The nitrogen atoms in the azetidine and triazole rings could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the azetidine and triazole rings could potentially affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many triazole-containing compounds show a broad range of biological activities, such as antibacterial, antifungal, anticancer, and antiviral activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as the development of more efficient synthesis methods.